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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-2-
chlorophenol-13C6, a stable isotope-labeled compound. Given that the isotopic labeling with

¹³C does not alter the chemical properties or toxicity, the data and safety recommendations

provided herein are based on the unlabeled compound, 4-Bromo-2-chlorophenol. This guide is

intended for use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties
4-Bromo-2-chlorophenol-13C6 is the ¹³C-labeled version of 4-bromo-2-chlorophenol. The

unlabeled form is a white solid and is primarily used as an intermediate in the synthesis of

agrochemicals, such as the organophosphate insecticide profenofos.[1][2][3] It is also a known

metabolite of profenofos.[4][5]

The following table summarizes the key chemical and physical properties of 4-Bromo-2-

chlorophenol.
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Property Value Source

Chemical Formula C₆H₄BrClO [6][7][8]

Molecular Weight 207.45 g/mol [6][7][8]

CAS Number 3964-56-5 [6][7][8]

Appearance
White solid, fibers, or off-white

crystalline powder
[1]

Melting Point 47-49 °C [7][8][9]

Boiling Point 232-235 °C [7][8][9]

Flash Point > 112 °C (> 233.6 °F) [1][10]

Solubility

Practically insoluble in water.

Soluble in organic solvents like

benzene and toluene.

[7][8]

Vapor Pressure 0.037 mmHg at 25°C [8]

Density ~1.8 g/cm³ [3]

Toxicological Information and Hazard Identification
4-Bromo-2-chlorophenol is classified as a hazardous substance.[11][12] It is harmful if

swallowed and causes irritation to the skin, eyes, and respiratory system.[1][12][13][14]

Hazard Classification Description Source

Acute Oral Toxicity

Harmful if swallowed. LD50

(oral, rat) is estimated at 500

mg/kg.

[14][15]

Skin Corrosion/Irritation Causes skin irritation. [1][6][13][14]

Serious Eye Damage/Irritation Causes serious eye irritation. [1][6][13][14]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[6][9]
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Emergency Overview: Warning! Causes eye, skin, and respiratory tract irritation.[1] Toxic if

swallowed.[11][12] Animal experiments suggest that ingestion of less than 40 grams may be

fatal or cause serious health damage.[11][12]

Safe Handling and Storage
As 4-Bromo-2-chlorophenol-13C6 is a stable isotope-labeled compound, no special

precautions for radioactivity are necessary.[13] The handling and storage procedures are the

same as for the unlabeled compound.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling this compound. The

following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure. A lab coat or

other protective clothing should be worn.[1][13]

Respiratory Protection: Use in a well-ventilated area. A chemical fume hood is recommended

when handling larger quantities or if there is a risk of generating dust or aerosols.[13] If

ventilation is inadequate, a NIOSH-approved respirator should be worn.[1]

Handling Procedures
Wash hands thoroughly after handling.[1][13]

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Do not eat, drink, or smoke in the laboratory.[13]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[13]

Storage Conditions
Store in a tightly closed container.[1][13]
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Store in a cool, dry, well-ventilated area.[1][13]

Store away from incompatible materials and foodstuff containers.[11]

Protect from light by storing in an amber vial or a light-proof container.[13]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Get medical help.

[1][10][13]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Get medical aid if irritation

occurs.

[1][10][13]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Get

medical aid.

[1][13][14]

Ingestion

Do NOT induce vomiting.

Rinse mouth. If conscious and

alert, drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Get immediate medical

aid.

[1][10][14]
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Accidental Release Measures
Minor Spills:

Wear appropriate PPE.

Use dry clean-up procedures and avoid generating dust.

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and move upwind.

Alert emergency responders.

Wear full-body protective clothing and a self-contained breathing apparatus.

Contain the spill with sand, earth, or vermiculite.

Prevent spillage from entering drains or waterways.

Experimental Protocols
While specific experimental protocols for 4-Bromo-2-chlorophenol-13C6 are not widely

published, its primary use is as an internal standard in analytical methods or in metabolic

studies of profenofos. Below is a generalized protocol for the in vitro metabolism of profenofos

to 4-bromo-2-chlorophenol, which can be adapted for use with the ¹³C-labeled compound for

tracer studies.

Objective: To determine the in vitro metabolism of profenofos to 4-bromo-2-chlorophenol by

human liver microsomes.

Materials:

Profenofos
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Pooled human liver microsomes (HLM)

4-Bromo-2-chlorophenol (for standard curve)

4-Bromo-2-chlorophenol-13C6 (as internal standard)

100 mM Tris–HCl buffer (pH 7.4) containing 5 mM MgCl₂, 1 mM EDTA, and 50 μM iso-OMPA

NADPH

12 N HCl

Toluene

BSTFA (derivatizing agent)

Gas chromatograph with a micro-electron capture detector (GC/μECD) or mass

spectrometer (GC/MS)

Procedure:

Prepare a stock solution of profenofos in a suitable solvent (e.g., DMSO).

In a microcentrifuge tube, combine HLM (0.1 mg protein/mL final concentration) with the Tris-

HCl buffer.

Add profenofos to the reaction mixture at the desired concentrations (e.g., 0.1 to 80 μM).

Pre-incubate the mixture at 37°C.

Initiate the metabolic reaction by adding 1 mM NADPH.

Incubate for a predetermined time (e.g., 2 minutes) at 37°C, ensuring the reaction is in the

linear range.

Quench the reaction by adding 50 μL of 12 N HCl.

Add a known amount of 4-Bromo-2-chlorophenol-13C6 as an internal standard.
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Extract the metabolite by adding 1 mL of toluene and vortexing.

Centrifuge to separate the organic and aqueous layers.

Transfer the toluene (upper) layer to a clean tube.

Derivatize the sample by adding BSTFA and heating at 70°C for 1 hour.

Analyze the sample by GC/μECD or GC/MS to quantify the amount of 4-bromo-2-

chlorophenol formed relative to the internal standard.

Visualizations
The following diagrams illustrate key safety and experimental workflows.

Figure 1. GHS Hazard Pictograms for 4-Bromo-2-chlorophenol.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a well-ventilated area
(Fume Hood Recommended)

Weigh/transfer compound carefully
to minimize dust

Perform experimental work

Decontaminate work surfaces

Dispose of waste in
labeled containers

Remove PPE and wash hands

Click to download full resolution via product page

Figure 2. General workflow for the safe handling of 4-Bromo-2-chlorophenol-13C6.
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decision action stop Exposure Incident Occurs

Identify Exposure Route

Remove contaminated clothing
Wash with soap and water (15 min)

Skin

Rinse with water (15 min)
Remove contact lenses if possible

Eye

Move to fresh air
Provide oxygen if needed

Inhalation

Rinse mouth
Do NOT induce vomiting

Ingestion

Seek Medical Attention

Click to download full resolution via product page

Figure 3. Flowchart for first aid response to exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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